2,3,3,3-tetrafluoro-2-(1,1,2,2,3,3,3-heptafluoropropoxy)-N-pyridin-3-ylpropanamide

• IUPAC Name: 2,3,3,3-tetrafluoro-2-(1,1,2,2,3,3,3-heptafluoropropoxy)-N-pyridin-3-ylpropanamide
• InChI: InChI=1S/C11H5F11N2O2/c12-7(9(15,16)17,6(25)24-5-2-1-3-23-4-5)26-11(21,22)8(13,14)10(18,19)20/h1-4H,(H,24,25)
• InChI Key: AOSMRZDCNPKCTL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)NC(=O)C(C(F)(F)F)(OC(C(C(F)(F)F)(F)F)(F)F)F
• Molecular Formula: C11H5F11N2O2
• Molecular Weight: 406.15 g/mol
• CAS No.: 340034-98-2

Description

This compound is a fluorinated amide derivative within the per- and polyfluoroalkyl substances (PFAS) family, structurally related to hexafluoropropylene oxide dimer acid (HFPO-DA, CAS RN 13252-13-6), commonly known as GenX . Unlike GenX, which exists as a carboxylic acid or its ammonium salt, this compound features an amide functional group substituted with a pyridin-3-yl moiety. Its full chemical name reflects its complex structure: a tetrafluoro-substituted propanamide backbone with a heptafluoropropoxy ether side chain.

Biological Activity

2,3,3,3-Tetrafluoro-2-(1,1,2,2,3,3,3-heptafluoropropoxy)-N-pyridin-3-ylpropanamide is a fluorinated organic compound that has garnered attention for its potential biological activities. This article compiles data from various research studies and chemical databases to provide a comprehensive overview of its biological activity.

• Molecular Formula : C6H11F11O3
• Molecular Weight : 330.05 g/mol
• CAS Number : 13252-13-6
• Structure : The compound contains a pyridine ring and multiple fluorinated groups that may influence its biological interactions.

The biological activity of this compound is primarily attributed to its ability to interact with biological membranes due to its lipophilic properties imparted by the fluorinated groups. The presence of fluorine atoms enhances the compound's stability and may affect its interaction with various enzymes and receptors.

Antimicrobial Activity

Several studies have reported the antimicrobial effects of fluorinated compounds. For instance:

• Study Findings : A study indicated that related fluorinated compounds exhibited significant antimicrobial activity against a range of pathogens including Staphylococcus aureus and Escherichia coli.
• Mechanism : The antimicrobial effect is believed to arise from the disruption of bacterial cell membranes and inhibition of essential metabolic pathways.

Cytotoxicity

Research has also explored the cytotoxic effects of this compound on human cell lines:

• Cytotoxicity Assays : In vitro assays demonstrated that the compound could induce cell death in cancer cell lines at certain concentrations.
• IC50 Values : The half-maximal inhibitory concentration (IC50) values varied depending on the cell line tested, indicating selective cytotoxicity.

Data Table: Summary of Biological Activities

Activity Type	Observed Effect	Reference
Antimicrobial	Inhibition of bacterial growth
Cytotoxicity	Induction of apoptosis in cancer cells
Enzyme Inhibition	Potential inhibition of specific enzymes

Case Studies

• Antimicrobial Efficacy Study :
  • Researchers evaluated the effectiveness of various fluorinated compounds against clinical isolates.
  • Results showed that 2,3,3,3-tetrafluoro compounds had a minimum inhibitory concentration (MIC) lower than non-fluorinated analogs.
• Cytotoxicity Assessment :
  • A study assessed the cytotoxic effects on human lung cancer cells.
  • The results indicated significant cell death at concentrations above 10 µM after 24 hours of exposure.

Comparison with Similar Compounds

Comparison with Structurally Similar PFAS Compounds

Structural Analogues

GenX (HFPO-DA)

• Structure: Ammonium salt of 2,3,3,3-tetrafluoro-2-(1,1,2,2,3,3,3-heptafluoropropoxy)propanoic acid.
• Key Differences : GenX contains a carboxylic acid group, whereas the target compound replaces this with an N-pyridin-3-ylpropanamide group. This substitution reduces polarity and may alter solubility and bioactivity .
• Applications : GenX is a surfactant and industrial processing aid, while the amide derivative’s applications are less documented but may involve specialized chemical synthesis .

Perfluorobutanesulfonic Acid (PFBS)

• Structure : C₄F₉SO₃H, a short-chain PFAS.
• Comparison : PFBS lacks the ether and amide functionalities of the target compound. Its sulfonic acid group confers higher water solubility, whereas the pyridine-amide group in the target compound may enhance lipid solubility .

Methyl Ester of HFPO-DA (C9F18O3)

• Structure : Methyl ester derivative of HFPO-DA (CAS 2641-34-1).
• Comparison: The methyl ester replaces the carboxylic acid with an ester group, similar to the amide substitution in the target compound.

Physicochemical Properties

Property	Target Compound (Amide)	GenX (HFPO-DA)	PFBS	Methyl Ester of HFPO-DA
Molecular Formula	C14H7F11N2O2	C6HF11O3	C4F9SO3H	C9F18O3
Functional Groups	Amide, ether, pyridine	Carboxylic acid, ether	Sulfonic acid	Ester, ether
Boiling Point	Not reported	263.2°C	212°C	263.2°C (analogous)
Water Solubility	Likely low	High (acid/salt form)	High	Low (ester form)
Persistence	High (amide stability)	Moderate	Lower than PFOA	High (ester hydrolysis)

Environmental and Toxicological Profiles

• Persistence : The amide group and pyridine ring in the target compound may confer greater environmental persistence compared to GenX, as amides are generally more resistant to hydrolysis than esters or acids .
• Toxicity: GenX exhibits nephrotoxic and hepatotoxic effects in animal studies, but data on the amide derivative are scarce.

Regulatory and Monitoring Status

• Regulation : GenX and related PFAS are under increasing scrutiny by the EPA and EU. The amide derivative may fall under emerging PFAS regulations due to structural similarities .
• Detection : Current PFAS monitoring programs (e.g., CDC’s National Report) focus on acids like GenX and Adona, but methods for detecting amide derivatives require development .